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Compound of Interest

Compound Name: 2,5-Dimethylbenzoic acid

Cat. No.: B030941 Get Quote

For researchers, scientists, and drug development professionals, a detailed understanding of

the isomeric differences in chemical compounds is paramount for experimental design,

synthesis, and therapeutic application. This guide provides a comprehensive comparison of the

physicochemical properties of six isomers of dimethylbenzoic acid: 2,3-, 2,4-, 2,5-, 2,6-, 3,4-,

and 3,5-dimethylbenzoic acid. This document summarizes key experimental data, outlines

detailed methodologies for property determination, and visualizes a relevant biological pathway.

Physicochemical Properties
The positional variance of the two methyl groups on the benzoic acid ring significantly

influences the physicochemical characteristics of each isomer. These properties, including

melting point, boiling point, acid dissociation constant (pKa), and water solubility, are critical for

predicting their behavior in various chemical and biological systems.
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Property

2,3-
Dimethyl
benzoic
Acid

2,4-
Dimethyl
benzoic
Acid

2,5-
Dimethyl
benzoic
Acid

2,6-
Dimethyl
benzoic
Acid

3,4-
Dimethyl
benzoic
Acid

3,5-
Dimethyl
benzoic
Acid

CAS

Number
603-79-2 611-01-8 610-72-0 632-46-2 619-04-5 499-06-9

Molecular

Formula
C₉H₁₀O₂ C₉H₁₀O₂ C₉H₁₀O₂ C₉H₁₀O₂ C₉H₁₀O₂ C₉H₁₀O₂

Molecular

Weight (

g/mol )

150.17 150.17 150.17 150.17 150.17 150.17

Melting

Point (°C)

144-146[1]

[2]

124-126[3]

[4]
132-134[5]

114-116[6]

[7]

163-165[2]

[8]

169-171[3]

[9]

Boiling

Point (°C)

271.51

(estimate)

[1][10]

267 /727

mmHg[3]

[4]

268[1][11]
155-160

/17 torr[12]

294.6 /760

mmHg[13]

271.51

(estimate)

[3][9]

pKa (at

25°C)
4.02[14]

4.217[4]

[15]
3.99[16] 3.56[12]

4.44

(Predicted)

[2][8]

4.32[3][9]

Water

Solubility

(g/L)

Very

soluble[14]
0.16[4][15]

Data not

readily

available

Very

soluble[12]

0.129[16]

[17]

Slightly

soluble[3]

[9]

Appearanc

e

White to

light yellow

crystal

powder[18]

White

crystalline

powder[4]

[19]

White to

off-white

crystalline

powder[5]

White to

light cream

powder[12]

White to

beige

crystalline

powder[2]

[8]

White to

light yellow

crystalline

powder[9]

[20]

Experimental Protocols
The following are detailed methodologies for the determination of the key physicochemical

properties presented above. These protocols are based on internationally recognized
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standards, including the OECD Guidelines for the Testing of Chemicals.

Melting Point Determination (Capillary Method)
The melting point is determined using a capillary melting point apparatus. This method is a

standard technique for assessing the purity of a crystalline solid.[21][22][23][24]

Apparatus: Capillary melting point apparatus, capillary tubes (sealed at one end),

thermometer.

Procedure:

A small amount of the dry dimethylbenzoic acid isomer is finely powdered.

The powder is packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a steady rate.

The temperature at which the substance begins to melt (the first appearance of liquid) and

the temperature at which it is completely molten are recorded as the melting point range. A

narrow melting range is indicative of a pure compound.

pKa Determination (Potentiometric Titration Method -
OECD 112)
The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. The

potentiometric titration method is a highly accurate technique for pKa determination.[25]

Apparatus: Potentiometer with a pH electrode, burette, stirrer, titration vessel.

Procedure:

A known concentration of the dimethylbenzoic acid isomer is dissolved in water or a

suitable co-solvent.

The solution is titrated with a standardized solution of a strong base (e.g., NaOH).
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The pH of the solution is measured after each addition of the titrant.

A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa is determined from the pH at the half-equivalence point of the titration curve.

Water Solubility (Flask Method - OECD 105)
This method is suitable for determining the water solubility of substances that are soluble

above 10⁻² g/L.[1][8][11][13][14]

Apparatus: Shaking flask, constant temperature bath, analytical balance, centrifuge

(optional), analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer).

Procedure:

An excess amount of the dimethylbenzoic acid isomer is added to a known volume of

water in a flask.

The flask is agitated in a constant temperature bath (e.g., 25 °C) until equilibrium is

reached.

The solution is then centrifuged or filtered to remove undissolved solid.

The concentration of the dimethylbenzoic acid isomer in the clear aqueous phase is

determined using a suitable analytical method.

The water solubility is expressed in g/L.

Biological Activity and Metabolic Pathway
Several dimethylbenzoic acid isomers are known metabolites of pseudocumene (1,2,4-

trimethylbenzene), a component of petroleum-derived products.[4][9] The metabolic oxidation

of pseudocumene in the liver leads to the formation of 2,4-, 2,5-, and 3,4-dimethylbenzoic

acids, which are then excreted. This metabolic pathway is a key aspect of the toxicokinetics of

pseudocumene.
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Caption: Metabolic pathway of pseudocumene to dimethylbenzoic acid isomers.

Individually, some isomers have shown specific biological activities. For instance, 2,4-

dimethylbenzoic acid has demonstrated antibacterial properties.[12][19] Furthermore, 2,3-

dimethylbenzoic acid has been utilized as a reagent in the synthesis of inhibitors for

Trypanosoma brucei, the parasite responsible for African sleeping sickness.[18] 3,4-

Dimethylbenzoic acid serves as an intermediate in the synthesis of analgesics and anti-

inflammatory drugs.[15][26] 3,5-Dimethylbenzoic acid is a precursor for potent insecticides.[7]

[27] Further research is warranted to fully elucidate the distinct biological roles and potential

therapeutic applications of each dimethylbenzoic acid isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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